2-(4-ethylphenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline

• IUPAC Name: [2-(4-ethylphenyl)quinolin-4-yl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C23H25N3O/c1-3-17-8-10-18(11-9-17)22-16-20(19-6-4-5-7-21(19)24-22)23(27)26-14-12-25(2)13-15-26/h4-11,16H,3,12-15H2,1-2H3
• InChI Key: WZAKNFBFEXONEW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)N4CCN(CC4)C
• Molecular Formula: C23H25N3O
• Molecular Weight: 359.5 g/mol

Description

2-(4-ethylphenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline is a chemical compound that is widely used in scientific research. It is a member of the quinoline family of compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action for 2-(4-ethylphenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline is not fully understood. However, it is believed to act by inhibiting DNA synthesis and inducing apoptosis in cancer cells. It may also act by disrupting the membrane potential of bacterial cells and inhibiting the growth of malaria parasites.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit the growth of various bacterial strains and malaria parasites. In addition, it has been used as a fluorescent probe for imaging cellular structures.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-ethylphenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline is its versatility. It can be used in a range of scientific research applications, including as an antimicrobial, antimalarial, and anticancer agent. It is also relatively easy to synthesize and yields a high purity product. However, one of the limitations of this compound is that its mechanism of action is not fully understood. This makes it difficult to optimize its use in lab experiments.

Future Directions

There are several potential future directions for research on 2-(4-ethylphenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline. One area of interest is its use as a fluorescent probe for imaging cellular structures. Further research could focus on optimizing its use in this application. Another area of interest is its potential as an anticancer agent. Future research could focus on identifying the specific mechanisms by which it induces apoptosis in cancer cells. Finally, there is potential for further research on its use as an antimicrobial and antimalarial agent.

Synthesis Methods

The synthesis method for 2-(4-ethylphenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline involves the reaction of 4-ethylbenzoyl chloride with 4-methylpiperazine in the presence of sodium hydride. The resulting intermediate is then reacted with 2-aminobenzophenone to produce the final product. The synthesis method is relatively straightforward and yields a high purity product.

Scientific Research Applications

2-(4-ethylphenyl)-4-[(4-methyl-1-piperazinyl)carbonyl]quinoline has a range of scientific research applications. It has been found to exhibit antimicrobial, antimalarial, and anticancer properties. It has also been used as a fluorescent probe for imaging cellular structures and as a ligand for studying receptor binding.